Cas no 1803782-83-3 (Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1803782-83-3
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4956630
• Update Time: 2025-06-13

Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)9-6(5-19)3-7(22-12(16,17)18)4-8(9)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： IOSPJTAMKXNUIG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate

Research Brief on Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS: 1803782-83-3)

Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate (CAS: 1803782-83-3) is a fluorinated benzoate derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound features a trifluoromethylthio group, which is known for its electron-withdrawing effects and lipophilicity, making it a valuable moiety in drug design and agrochemical development. The presence of both cyano and trifluoromethyl groups further enhances its reactivity and potential as a building block for more complex molecules.

Recent studies have focused on the synthesis and applications of Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate, particularly in the context of medicinal chemistry. Researchers have explored its utility as an intermediate in the development of novel bioactive compounds, including kinase inhibitors and antimicrobial agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and cyclizations, has been leveraged to create libraries of derivatives with diverse pharmacological profiles.

One notable application of this compound is in the synthesis of trifluoromethylthio-containing heterocycles, which are increasingly recognized for their role in improving the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate as a key intermediate in the development of potent inhibitors targeting specific cancer-related kinases. The study highlighted the compound's role in enhancing binding affinity and selectivity, underscoring its importance in targeted therapy design.

In addition to its pharmaceutical applications, Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate has also been investigated for its potential in agrochemical research. The trifluoromethylthio group is known to confer resistance to metabolic degradation, making derivatives of this compound promising candidates for next-generation pesticides and herbicides. Recent patents have disclosed formulations incorporating this moiety, emphasizing its versatility and efficacy in crop protection.

The synthesis of Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate typically involves multi-step reactions, including the introduction of the trifluoromethylthio group via nucleophilic displacement or radical pathways. Advances in catalytic methods, such as the use of copper or palladium catalysts, have improved the efficiency and yield of these synthetic routes. Researchers are also exploring greener alternatives, such as solvent-free reactions and microwave-assisted synthesis, to reduce environmental impact.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate. Issues such as regioselectivity and the handling of highly reactive intermediates require careful optimization. Future research directions may focus on developing more robust synthetic protocols and expanding the compound's utility in other areas, such as materials science and diagnostics.

In conclusion, Ethyl 2-cyano-6-trifluoromethyl-4-(trifluoromethylthio)benzoate represents a versatile and valuable compound in the fields of medicinal and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications, making it a subject of ongoing scientific interest. Further studies are expected to uncover additional uses and refine its synthesis, solidifying its role in advancing chemical and biological sciences.